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Compound of Interest

Compound Name: Octyl methacrylate

Cat. No.: B039779 Get Quote

An In-depth Technical Guide to Octyl Methacrylate: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octyl methacrylate is a versatile monomer used in a wide range of applications, particularly in

the synthesis of polymers for the biomedical and pharmaceutical fields. Its properties can be

tailored by using different isomers, which, although sharing the same molecular formula, exhibit

distinct physical and chemical characteristics. This guide provides a comprehensive overview

of the most common isomers of octyl methacrylate: n-octyl methacrylate, isooctyl
methacrylate, and 2-ethylhexyl methacrylate.

Chemical Identification and Physical Properties
The term "octyl methacrylate" can refer to several isomers with the chemical formula

C12H22O2. The specific isomer used can significantly impact the properties of the resulting

polymer. The Chemical Abstracts Service (CAS) number is a unique identifier for each specific

substance.

Table 1: CAS Numbers and Synonyms of Octyl Methacrylate Isomers
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Isomer CAS Number Synonyms

n-Octyl methacrylate 2157-01-9

Octyl 2-methyl-2-propenoate,

Methacrylic acid, octyl ester,

OMA[1]

Isooctyl methacrylate 28675-80-1

2-Propenoic acid, 2-methyl-,

isooctyl ester, Methacrylic acid,

isooctyl ester[2][3]

2-Ethylhexyl methacrylate 688-84-6

2-Ethylhexyl 2-methylprop-2-

enoate, Methacrylic acid 2-

ethylhexyl ester, EHMA[4][5][6]

The physical properties of these isomers are critical for their application in various fields. Key

quantitative data are summarized in the table below for easy comparison.

Table 2: Physical and Chemical Properties of Octyl Methacrylate Isomers

Property
n-Octyl
methacrylate

Isooctyl
methacrylate

2-Ethylhexyl
methacrylate

Molecular Formula C12H22O2[1][7] C12H22O2[2][3] C12H22O2[4][5]

Molecular Weight 198.30 g/mol [1][7][8] 198.31 g/mol [2] 198.30 g/mol [4][5]

Density 0.89 g/cm³[1][8] 0.879 g/cm³[3]
0.884 g/cm³ at 25

°C[7]

Boiling Point
105 °C at 0.3

mmHg[1][7]

247 °C at 760

mmHg[3]
228 °C[7]

Flash Point 82 °C[9] 91.4 °C[3] 92 °C (closed cup)[5]

Refractive Index 1.4370 (20 °C)[1][8] 1.436[3] 1.439 (20 °C)[10]

Solubility in Water
< 0.1 mg/mL at 18

°C[1]
Insoluble[3] Insoluble

Isomeric Relationships
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The relationship between the different octyl methacrylate isomers is based on the structure of

the octyl group attached to the methacrylate moiety. This structural difference is the primary

reason for the variation in their physical properties.

Octyl Methacrylate

n-Octyl Methacrylate

Isooctyl Methacrylate

2-Ethylhexyl Methacrylate

Click to download full resolution via product page

Caption: Isomeric forms of octyl methacrylate.

Experimental Protocols
The synthesis of polymers using octyl methacrylate isomers is a common application. Below

are generalized experimental protocols for the free-radical polymerization of these monomers.

Protocol 1: Synthesis of Poly(2-Ethylhexyl Methacrylate)
via Anionic Polymerization
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This protocol describes the synthesis of block copolymers of 2-ethylhexyl methacrylate

(EHMA), n-hexyl methacrylate (HMA), and methyl methacrylate (MMA) using potassium tert-

butoxide (t-BuOK) as an initiator.

Materials:

2-Ethylhexyl methacrylate (EHMA)

n-Hexyl methacrylate (HMA)

Methyl methacrylate (MMA)

Potassium tert-butoxide (t-BuOK)

Tetrahydrofuran (THF)

Inhibitor remover column

Methodology:

Purify the monomers (EHMA, HMA, MMA) by passing them through an inhibitor remover

column.

In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the initiator,

t-BuOK, in THF.

Initiate the polymerization by adding the first monomer (e.g., EHMA) to the initiator solution

at a controlled temperature (e.g., 0 °C).

Allow the polymerization of the first block to proceed to completion (typically monitored by

techniques like gas chromatography).

Sequentially add the subsequent monomers (e.g., HMA and then MMA) to the living polymer

chains to form the block copolymer.

Maintain the reaction at the controlled temperature until the polymerization of all blocks is

complete (conversions are typically above 99%).
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Terminate the polymerization by adding a terminating agent, such as methanol.

Precipitate the resulting polymer in a non-solvent like methanol, filter, and dry under vacuum.

Characterize the block copolymers using Gel Permeation Chromatography (GPC) to

determine molecular weight and polydispersity, and ¹H-NMR to confirm the composition.[11]

Protocol 2: Synthesis of Isooctyl Acrylate via
Esterification
This protocol outlines the industrial preparation of isooctyl acrylate through esterification.

Materials:

Acrylic acid

Isooctanol

Polymerization inhibitor

Water-soluble catalyst

Methodology:

Charge an esterification reaction kettle sequentially with a polymerization inhibitor, acrylic

acid, and isooctanol.

Stir the mixture and add a water-soluble catalyst.

Control the temperature and pressure over a period of 5-6 hours to carry out the

esterification reaction and obtain the crude product.

The reaction can be performed in stages with increasing vacuum and temperature to

optimize the esterification rate and improve safety and yield. For instance:

React at 88.0-92.0 °C under a vacuum of -38.0 to -43.0 Kpa for 0.8-1.2 hours.
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Increase the temperature to 95.0-97.5 °C and vacuum to -53.0 to -58.0 Kpa for another

0.8-1.2 hours.

Continue to increase the temperature and vacuum in stages to drive the reaction to

completion.[12]

Purify the crude product, typically through distillation, to remove unreacted starting materials

and byproducts.

Applications in Research and Drug Development
Octyl methacrylate and its isomers are valuable in the development of various materials for

the pharmaceutical and biomedical industries due to their biocompatibility and tunable

properties.

Drug Delivery: Copolymers of methacrylates are used to create transdermal patches, film-

forming sprays, and microsponges for controlled drug release.[13] The choice of isomer can

influence the hydrophilicity of the polymer matrix, thereby affecting drug penetration through

the skin.

Dental Materials: Methacrylate monomers are components of polymer-based dental

restorative materials.[14] However, incomplete polymerization can lead to monomer leakage,

which has prompted research into their toxicological effects.

Coatings and Adhesives: These monomers are used in the production of coating resins,

adhesives, and textile treating agents.[15] Their hydrophobic nature imparts chemical

resistance and weatherability to the final products.

Safety and Handling
Methacrylate monomers are generally considered to be irritants and sensitizers. Proper

handling and personal protective equipment are essential.

Hazards: Causes skin and serious eye irritation. May cause respiratory irritation and allergic

skin reactions.[16]
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Handling: Work in a well-ventilated area and avoid breathing vapors. Wear protective gloves,

clothing, and eye/face protection.[1]

Storage: Store in a cool, dry, well-ventilated place away from heat and direct sunlight. These

monomers can polymerize if not stored correctly; they are often supplied with an inhibitor to

prevent premature polymerization.[7]

This guide provides a foundational understanding of octyl methacrylate and its common

isomers. For specific applications, further research into the detailed properties and safety

requirements of each isomer is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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